Cas no 121070-97-1 (3-Pyridinecarbonylchloride, 6-ethyl-)

• Product Name: 3-Pyridinecarbonylchloride, 6-ethyl-
• CAS No: 121070-97-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 104817
• PubChem ID: 14538047
• Update Time: 2025-04-18

3-Pyridinecarbonylchloride, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 6-ethyl-
• 3-Pyridinecarbonyl chloride, 6-ethyl- (9CI)
• 6-ethylpyridine-3-carbonyl chloride
• 121070-97-1
• SCHEMBL4121736
• DTXSID90561433
• DB-399592
• 6-Ethyl-3-pyridinecarbonyl chloride

• Inchi： 1S/C8H8ClNO/c1-2-7-4-3-6(5-10-7)8(9)11/h3-5H,2H2,1H3
• InChI Key： VLBPWPGWPKPGPU-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C=C1)CC)=O

Computed Properties

• Exact Mass: 169.02954
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96